![molecular formula C6H7ClN2O B022438 2-Chloro-1-(2-methyl-1H-imidazol-4-yl)ethanone CAS No. 101189-97-3](/img/structure/B22438.png)
2-Chloro-1-(2-methyl-1H-imidazol-4-yl)ethanone
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Overview
Description
2-Chloro-1-(2-methyl-1H-imidazol-4-yl)ethanone, also known as CIME, is a chemical compound with potential applications in scientific research. It is a small molecule that can be synthesized using various methods and has been studied for its mechanism of action and biochemical and physiological effects.
Mechanism of Action
2-Chloro-1-(2-methyl-1H-imidazol-4-yl)ethanone inhibits CK2 by binding to the enzyme's ATP-binding site, preventing the transfer of phosphate groups to target proteins. This results in the inhibition of CK2-dependent signaling pathways and cellular processes.
Biochemical and Physiological Effects:
Studies have shown that this compound can inhibit CK2-dependent phosphorylation of target proteins, such as p53 and NF-kB, in cells. This leads to the modulation of cellular processes, including cell proliferation, survival, and apoptosis. This compound has also been shown to induce cell cycle arrest and apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Chloro-1-(2-methyl-1H-imidazol-4-yl)ethanone in lab experiments is its specificity towards CK2, which allows for the selective inhibition of CK2-dependent signaling pathways. However, this compound's potency as an inhibitor of CK2 is lower than other CK2 inhibitors, such as CX-4945. Additionally, this compound's stability in aqueous solutions is limited, which can pose challenges for its use in cell-based assays.
Future Directions
For the study of 2-Chloro-1-(2-methyl-1H-imidazol-4-yl)ethanone include the development of more potent and stable CK2 inhibitors based on this compound's structure. Additionally, further investigation of the biochemical and physiological effects of this compound on CK2-dependent signaling pathways and cellular processes is warranted. This compound's potential as a therapeutic agent for cancer and other diseases should also be explored. Finally, the development of new methods for synthesizing this compound and related compounds may facilitate their use in scientific research.
Synthesis Methods
2-Chloro-1-(2-methyl-1H-imidazol-4-yl)ethanone can be synthesized using different methods, including the reaction of 2-methyl-1H-imidazole-4-carboxaldehyde with chloroacetyl chloride in the presence of a base. Another method involves the reaction of 2-methyl-1H-imidazole-4-carboxaldehyde with chloroacetic acid in the presence of a dehydrating agent. Both methods produce this compound as a white crystalline solid.
Scientific Research Applications
2-Chloro-1-(2-methyl-1H-imidazol-4-yl)ethanone has been studied for its potential as an inhibitor of protein kinase CK2, an enzyme that plays a role in various cellular processes, including cell growth, differentiation, and apoptosis. Inhibition of CK2 has been proposed as a therapeutic strategy for cancer and other diseases. This compound has also been investigated as a potential tool for studying CK2 function in cells.
properties
CAS RN |
101189-97-3 |
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Molecular Formula |
C6H7ClN2O |
Molecular Weight |
158.58 g/mol |
IUPAC Name |
2-chloro-1-(2-methyl-1H-imidazol-5-yl)ethanone |
InChI |
InChI=1S/C6H7ClN2O/c1-4-8-3-5(9-4)6(10)2-7/h3H,2H2,1H3,(H,8,9) |
InChI Key |
JKEQAGNERAXXJS-UHFFFAOYSA-N |
SMILES |
CC1=NC=C(N1)C(=O)CCl |
Canonical SMILES |
CC1=NC=C(N1)C(=O)CCl |
synonyms |
Ethanone, 2-chloro-1-(2-methyl-1H-imidazol-4-yl)- (9CI) |
Origin of Product |
United States |
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